Cas no 2228924-28-3 (2-(2,5-difluoro-4-methylphenyl)methyloxirane)

• Product Name: 2-(2,5-difluoro-4-methylphenyl)methyloxirane
• CAS No: 2228924-28-3
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 5967222
• PubChem ID: 165653932
• Update Time: 2025-06-12

2-(2,5-difluoro-4-methylphenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluoro-4-methylphenyl)methyloxirane
• 2228924-28-3
• EN300-1757194
• 2-[(2,5-difluoro-4-methylphenyl)methyl]oxirane

• Inchi： 1S/C10H10F2O/c1-6-2-10(12)7(4-9(6)11)3-8-5-13-8/h2,4,8H,3,5H2,1H3
• InChI Key： OAXJNFHYQCMNGW-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CC1CO1)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(2,5-difluoro-4-methylphenyl)methyloxirane

Introduction to 2-(2,5-difluoro-4-methylphenyl)methyloxirane (CAS No. 2228924-28-3)

2-(2,5-difluoro-4-methylphenyl)methyloxirane, identified by the chemical formula CAS No. 2228924-28-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative, characterized by its fluorinated aromatic ring and methyl-substituted structure, has garnered attention due to its unique chemical properties and potential applications in medicinal chemistry. The presence of both fluorine atoms and a methyl group on the phenyl ring imparts distinct electronic and steric effects, making it a valuable scaffold for designing novel bioactive molecules.

The compound's structure, featuring an epoxide (oxirane) ring, renders it highly reactive and versatile in synthetic chemistry. Epoxides are well-known for their ability to undergo nucleophilic ring-opening reactions, which can be harnessed to introduce various functional groups into the molecule. This reactivity makes 2-(2,5-difluoro-4-methylphenyl)methyloxirane a promising intermediate in the synthesis of more complex pharmacophores. The fluorine atoms, in particular, play a crucial role in modulating the compound's metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. Fluorine substitution can improve lipophilicity, reduce metabolic degradation, and increase binding interactions with enzymes or receptors. The research on 2-(2,5-difluoro-4-methylphenyl)methyloxirane aligns with this trend, as studies have begun to explore its potential in developing novel therapeutic agents. For instance, fluorinated aromatic compounds have shown promise in the treatment of neurological disorders, anticancer drugs, and anti-inflammatory agents.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The epoxide ring can be selectively opened under mild conditions to introduce diverse substituents, allowing chemists to fine-tune the molecular structure for optimal biological activity. This flexibility has led to several innovative synthetic strategies being developed for incorporating this moiety into drug candidates. Researchers have leveraged the reactivity of the oxirane ring to create novel heterocyclic structures, which are often more stable and potent than their non-fluorinated counterparts.

The influence of the methyl group at the para position relative to the fluoro substituents cannot be overstated. This substitution pattern enhances the compound's solubility and bioavailability while also influencing its electronic distribution. Such structural features are critical in medicinal chemistry, as they can significantly impact how a molecule interacts with biological systems. Computational studies have further highlighted the importance of these structural elements in optimizing drug-like properties.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 2-(2,5-difluoro-4-methylphenyl)methyloxirane. Techniques such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis have expanded the toolkit available for modifying this scaffold. These methods allow for precise control over functionalization patterns, enabling researchers to rapidly explore new chemical space. The ability to generate libraries of analogs has accelerated the discovery process, making compounds like this one increasingly relevant in high-throughput screening campaigns.

The pharmacological potential of this compound has not gone unnoticed by academic and industrial researchers. Several groups have reported preliminary findings on its interactions with biological targets, suggesting that it may exhibit desirable therapeutic effects. For example, preliminary docking studies indicate that derivatives of this oxirane may interact with enzymes involved in metabolic pathways relevant to inflammation or cancer progression. While further investigation is needed to fully elucidate its mechanism of action, these early results are promising.

The synthesis of 2-(2,5-difluoro-4-methylphenyl)methyloxirane itself presents an interesting challenge due to its strained epoxide core and sensitive functional groups. However, modern synthetic approaches have made significant strides in addressing these challenges. Catalytic methods have been developed that allow for the preparation of complex fluorinated aromatic systems with high selectivity and yield. These advancements not only facilitate access to this specific compound but also contribute to broader trends in sustainable chemistry.

The role of computational chemistry in studying compounds like this one cannot be overstated. Molecular modeling techniques provide valuable insights into how structural features influence biological activity. By simulating interactions between 2-(2,5-difluoro-4-methylphenyl)methyloxirane and potential targets, researchers can predict which modifications may enhance efficacy or selectivity before conducting costly wet-lab experiments. This integration of computational methods with experimental work has become standard practice in modern drug discovery pipelines.

The future prospects for this compound are bright, with ongoing research aimed at expanding its applications beyond traditional pharmaceuticals. For instance, its unique reactivity makes it a candidate for material science applications, where fluorinated aromatic compounds are increasingly used due to their stability and electronic properties. Additionally, research into green chemistry principles has prompted investigations into more environmentally friendly synthetic routes for producing such molecules.

In conclusion,2-(2,5-difluoro-4-methylphenyl)methyloxirane (CAS No. 2228924-28-3) represents a fascinating intersection of organic chemistry and medicinal research. Its structural features—particularly the combination of fluorine atoms, a methyl group, and an epoxide ring—endow it with unique properties that make it valuable for designing novel bioactive molecules. As synthetic methodologies continue to evolve and our understanding of fluorinated compounds deepens,this compound is poised to play an increasingly important role in future therapeutic developments.